Cas no 860034-13-5 (Boronic acid, (5-cyano-2-nitrophenyl)-)
860034-13-5 structure
Product Name:Boronic acid, (5-cyano-2-nitrophenyl)-
CAS No:860034-13-5
MF:C7H5BN2O4
MW:191.936601400375
CID:1843887
PubChem ID:86061423
Update Time:2025-04-21
Boronic acid, (5-cyano-2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, (5-cyano-2-nitrophenyl)-
- B-(5-Cyano-2-nitrophenyl)boronic acid
- DTXSID801287110
- DB-415689
- (5-Cyano-2-nitrophenyl)boronic acid
- 860034-13-5
-
- Inchi: 1S/C7H5BN2O4/c9-4-5-1-2-7(10(13)14)6(3-5)8(11)12/h1-3,11-12H
- InChI Key: CCDBEDZKWQIRKB-UHFFFAOYSA-N
- SMILES: OB(C1C=C(C#N)C=CC=1[N+](=O)[O-])O
Computed Properties
- Exact Mass: 192.0342368g/mol
- Monoisotopic Mass: 192.0342368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110Ų
Boronic acid, (5-cyano-2-nitrophenyl)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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